N-(1-cyanopropyl)-3-(2,3,4-trimethoxyphenyl)propanamide
Overview
Description
N-(1-cyanopropyl)-3-(2,3,4-trimethoxyphenyl)propanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as '3C-P' and belongs to the class of phenethylamines.
Mechanism of Action
The exact mechanism of action of 3C-P is not fully understood. However, it is believed to act on the serotonin receptors in the brain, particularly the 5-HT2A receptor. This results in the activation of various signaling pathways, leading to altered perception, mood, and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3C-P are similar to those of other phenethylamines. It has been shown to induce hallucinations, altered perception of time and space, and changes in mood and behavior. It has also been found to increase heart rate and blood pressure, as well as cause pupil dilation.
Advantages and Limitations for Lab Experiments
The advantages of using 3C-P in lab experiments include its potent hallucinogenic properties, which can be useful in studying the effects of altered perception on behavior and cognition. However, its psychoactive properties also pose a risk to researchers, and caution must be taken when handling and administering the compound.
Future Directions
There are several potential future directions for research on 3C-P. These include further studies on its mechanism of action, the development of new drugs based on its structure, and the exploration of its potential therapeutic applications in the treatment of mental health disorders. Additionally, more research is needed to fully understand the risks associated with the use of 3C-P and to develop appropriate safety guidelines for its handling and administration in lab settings.
Synthesis Methods
The synthesis of 3C-P involves the reaction of 2,3,4-trimethoxybenzaldehyde with malononitrile in the presence of ammonium acetate and acetic acid. The resulting product is then subjected to a reductive amination reaction with 1-cyanopropylamine to yield N-(1-cyanopropyl)-3-(2,3,4-trimethoxyphenyl)propanamide.
Scientific Research Applications
3C-P has been extensively studied for its potential applications in various fields including medicinal chemistry, neuroscience, and pharmacology. It has been found to possess potent hallucinogenic and psychoactive properties, making it a potential candidate for the development of new drugs for the treatment of various mental health disorders.
properties
IUPAC Name |
N-(1-cyanopropyl)-3-(2,3,4-trimethoxyphenyl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4/c1-5-12(10-17)18-14(19)9-7-11-6-8-13(20-2)16(22-4)15(11)21-3/h6,8,12H,5,7,9H2,1-4H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEAYMDFINVCUIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C#N)NC(=O)CCC1=C(C(=C(C=C1)OC)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyanopropyl)-3-(2,3,4-trimethoxyphenyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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